3-Methoxy-alpha-(1-naphthyl)benzyl chloride

• Molecular Formula: C18H15ClO
• Molecular Weight: 282.8 g/mol
• IUPAC Name: 1-[chloro-(3-methoxyphenyl)methyl]naphthalene
• InChI: InChI=1S/C18H15ClO/c1-20-15-9-4-8-14(12-15)18(19)17-11-5-7-13-6-2-3-10-16(13)17/h2-12,18H,1H3
• InChI Key: SPSCLBHUXDQALK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C2=CC=CC3=CC=CC=C32)Cl

Description

3-Methoxy-alpha-(1-naphthyl)benzyl chloride is a useful research compound. Its molecular formula is C18H15ClO and its molecular weight is 282.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-methoxy-α-(1-naphthyl)benzyl alcohol (2.5 g, 9.5 mmol) in diethyl ether (5 mL) was added 35% hydrochloric acid (10 mL) at 0° C. The reaction mixture was warmed to r.t. in 1 h, and then extracted with ethyl acetate (3×50 mL). The combined organic layers were washed with aqueous NH4Cl solution and brine, dried over MgSO4. Evaporation of solvents gave 3-methoxy-α-(1-naphthyl)benzyl chloride (1.94 g, 72%). GC-MS (Rt =10.30 min) 282 (M+), 247, 232, 215, 202, 189, 163, 151, 139, 123, 101.

Synthesis routes and methods II

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